Cas no 215597-87-8 (Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2))
215597-87-8 structure
Product Name:Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2)
CAS No:215597-87-8
MF:C10H6N2Na2O14S2
MW:488.269182682037
CID:254323
PubChem ID:91663137
Update Time:2025-04-19
Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2) Chemical and Physical Properties
Names and Identifiers
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- Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2)
- 3-Pyrrolidinesulfonicacid, 1,1'-[(1,2-dioxo-1,2-ethanediyl)bis(oxy)]bis[2,5-dioxo-, disodium salt(9CI)
- BIS(SULFOSUCCINIMIDYL)OXALATE SODIUM SALT
- Sodium 1,1'-(oxalylbis(oxy))bis(2,5-dioxopyrrolidine-3-sulfonate)
- disodium;1-[2-(2,5-dioxo-3-sulfonatopyrrolidin-1-yl)oxy-2-oxoacetyl]oxy-2,5-dioxopyrrolidine-3-sulfonate
- 215597-87-8
-
- Inchi: 1S/C10H8N2O14S2.2Na/c13-5-1-3(27(19,20)21)7(15)11(5)25-9(17)10(18)26-12-6(14)2-4(8(12)16)28(22,23)24;;/h3-4H,1-2H2,(H,19,20,21)(H,22,23,24);;/q;2*+1/p-2
- InChI Key: LSNKRXJRNJMMTO-UHFFFAOYSA-L
- SMILES: S(C1C(N(C(C1)=O)OC(C(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O)=O)=O)(=O)(=O)[O-].[Na+].[Na+]
Computed Properties
- Exact Mass: 487.90600
- Monoisotopic Mass: 487.90558378g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 891
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 259Ų
Experimental Properties
- PSA: 258.52000
- LogP: -2.71440
Ethanedioic acid,1,2-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2) Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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